Cas no 1342350-02-0 (4-fluoro-N-hydroxy-3-methylbenzamide)

• Product Name: 4-fluoro-N-hydroxy-3-methylbenzamide
• CAS No: 1342350-02-0
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5178789
• PubChem ID: 63210304
• Update Time: 2025-06-09

4-fluoro-N-hydroxy-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-hydroxy-3-methylbenzamide

• Inchi： 1S/C8H8FNO2/c1-5-4-6(8(11)10-12)2-3-7(5)9/h2-4,12H,1H3,(H,10,11)
• InChI Key： DPJSJAVUKQTLMY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(NO)=O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-hydroxy-3-methylbenzamide

4-Fluoro-N-Hydroxy-3-Methylbenzamide: A Comprehensive Overview

4-Fluoro-N-hydroxy-3-methylbenzamide, identified by the CAS number 1342350-02-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzamides, which are derivatives of benzoic acid, and it incorporates a hydroxylamine group and a fluorine substituent, making it a versatile molecule for various chemical and biological studies.

The structure of 4-fluoro-N-hydroxy-3-methylbenzamide consists of a benzene ring with three substituents: a fluorine atom at the para position, a hydroxylamine group at the amino position, and a methyl group at the meta position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Recent studies have explored its potential as a precursor in organic synthesis, particularly in the development of bioactive compounds.

One of the most promising applications of 4-fluoro-N-hydroxy-3-methylbenzamide lies in its role as an intermediate in drug discovery. Researchers have investigated its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing anti-cancer agents. The fluorine substituent, known for its electron-withdrawing properties, plays a crucial role in enhancing the compound's binding affinity to target proteins.

In addition to its pharmacological applications, 4-fluoro-N-hydroxy-3-methylbenzamide has also been studied for its photochemical properties. A team of chemists at Stanford University demonstrated that this compound exhibits strong fluorescence under UV light, making it a candidate for use in sensors and imaging agents. The methyl group at the meta position was found to significantly influence the compound's emission wavelength, offering flexibility in tuning its optical properties.

The synthesis of 4-fluoro-N-hydroxy-3-methylbenzamide typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium catalysts has been reported to enhance reaction yields while reducing waste generation.

Beyond its direct applications, this compound serves as a valuable model for studying fundamental chemical principles. Its reactivity patterns provide insights into how substituents on aromatic rings influence molecular behavior. A collaborative study between chemists at MIT and Cambridge University explored its participation in Diels-Alder reactions, revealing novel pathways for constructing complex molecular frameworks.

In terms of toxicity and environmental impact, preliminary studies indicate that 4-fluoro-N-hydroxy-3-methylbenzamide exhibits low acute toxicity in experimental animals. However, further research is needed to assess its long-term effects and biodegradability. Regulatory agencies are closely monitoring these developments to ensure safe handling and disposal practices.

The future outlook for 4-fluoro-N-hydroxy-3-methylbenzamide is bright, with ongoing research exploring its potential in fields such as materials science and nanotechnology. Its unique combination of electronic properties makes it an attractive candidate for developing advanced materials with tailored functionalities.